Cas no 1805350-79-1 (2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine
• CAS No: 1805350-79-1
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4862107
• Update Time: 2025-05-24

2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine

• Inchi： 1S/C7H5BrF2IN/c1-3-2-12-6(8)4(5(3)11)7(9)10/h2,7H,1H3
• InChI Key： LLKSVBCMSGBEAC-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine

Introduction to 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine (CAS No. 1805350-79-1)

2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine, identified by its CAS number 1805350-79-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine, including the presence of bromine, iodine, and a difluoromethyl substituent, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacological profiles. The bromo and iodo substituents further expand the synthetic possibilities of this compound, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing novel therapeutic agents.

The 5-methylpyridine core provides a stable scaffold that can be modified at various positions to tailor specific biological activities. This compound has been explored in multiple research avenues, particularly in the synthesis of kinase inhibitors, antiviral agents, and antimicrobial compounds. The combination of halogenated pyridines with other functional groups has led to the discovery of several lead compounds with promising preclinical results. For instance, derivatives of this scaffold have shown inhibitory effects on tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

In the context of modern drug discovery, the availability of well-characterized intermediates like 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine streamlines the process of lead optimization. The halogen atoms present in this molecule serve as versatile handles for further chemical manipulation, enabling researchers to rapidly explore different structural modifications. This flexibility is crucial for identifying compounds with improved efficacy and reduced toxicity. Additionally, the difluoromethyl group has been shown to enhance binding interactions with biological targets, making it an attractive feature for medicinal chemists.

Recent advancements in computational chemistry have further facilitated the design and synthesis of novel derivatives of 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine. Machine learning models have been trained on large datasets to predict the biological activity of fluorinated compounds, allowing for more efficient virtual screening processes. These computational tools have helped identify promising candidates that warrant further experimental validation. The integration of experimental data with computational predictions has accelerated the pace of drug discovery significantly.

The agrochemical industry has also benefited from the exploration of halogenated pyridines like 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural diversity offered by this scaffold allows for the development of agrochemicals with targeted modes of action against pests and pathogens. The difluoromethyl group contributes to the stability and bioavailability of these compounds, ensuring their effectiveness in field applications.

The synthesis of 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the pyridine ring, followed by functional group interconversions to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These methods ensure that the final product is pure and suitable for downstream applications.

In conclusion,2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine (CAS No. 1805350-79-1) is a versatile intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable building block for synthesizing novel bioactive molecules. The ongoing research in fluorinated compounds continues to uncover new opportunities for therapeutic intervention and agricultural innovation. As synthetic methodologies advance and computational tools become more sophisticated, compounds like 2-Bromo-3-(difluoromethyl)-4-iodo-5-methylpyridine will play an increasingly important role in developing next-generation drugs and agrochemicals.